Cas no 1352394-34-3 (methyl 5-nitro-1H-indole-6-carboxylate)

• Product Name: methyl 5-nitro-1H-indole-6-carboxylate
• CAS No: 1352394-34-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD20923487
• CID: 3165194
• PubChem ID: 74890529
• Update Time: 2025-04-21

methyl 5-nitro-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Not available
• methyl 5-nitro-1H-indole-6-carboxylate
• D84831
• 1352394-34-3
• 5-Nitro-indole-6-carboxylic acid methyl ester
• SB15126
• PS-16874
• CS-0184744

• MDL： MFCD20923487
• Inchi： 1S/C10H8N2O4/c1-16-10(13)7-5-8-6(2-3-11-8)4-9(7)12(14)15/h2-5,11H,1H3
• InChI Key： LGUKSZPNFDTWKW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC2C=CNC=2C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids